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Compound of Interest

Compound Name: PU139

Cat. No.: B1678330 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling PU139. The following procedures are

designed to ensure the safe handling, storage, and disposal of this potent pan-histone

acetyltransferase (HAT) inhibitor.

Personal Protective Equipment (PPE)
When handling PU139, a comprehensive approach to personal protection is mandatory to

prevent skin contact, eye exposure, and inhalation.

Summary of Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678330?utm_src=pdf-interest
https://www.benchchem.com/product/b1678330?utm_src=pdf-body
https://www.benchchem.com/product/b1678330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection Tight-sealing safety goggles.
Protects against dust particles

and splashes.

Hand Protection
Wear appropriate protective

gloves.

Prevents direct skin contact

with the compound.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat is

required.

Minimizes the risk of skin

contact with PU139.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Protects against inhalation of

the powdered form of the

compound.

Operational Plan: Safe Handling and Storage
Adherence to strict operational procedures is vital to maintain a safe laboratory environment

when working with PU139.

Engineering Controls:

Work in a well-ventilated area.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

General Handling Procedures:

Avoid the formation of dust.

Do not get PU139 in eyes, on skin, or on clothing.

Handle in accordance with good industrial hygiene and safety practices.
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Storage:

Keep the container tightly closed.

Store in a dry and well-ventilated place.

For long-term storage, it is recommended to store the compound in a freezer to maintain

product quality.

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Incompatible Materials:

Strong oxidizing agents.

Disposal Plan
Proper disposal of PU139 and any contaminated materials is critical to prevent environmental

contamination and potential harm.

Disposal Procedures:

Sweep up any spilled solid material and shovel it into suitable containers for disposal.

Keep all waste in suitable, closed containers for disposal.

Dispose of contents and container to an approved waste disposal plant.

Experimental Protocol: Preparation of a PU139
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of PU139 in DMSO.

Materials:

PU139 solid

Dimethyl sulfoxide (DMSO)
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Vortex mixer

Appropriate PPE (safety goggles, gloves, lab coat)

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Procedure:

Preparation: Don all required personal protective equipment. Ensure all work is performed in

a chemical fume hood or a designated well-ventilated area.

Weighing: Carefully weigh the desired amount of PU139 solid.

Dissolving: Add the appropriate volume of DMSO to the PU139 solid to achieve a 10 mM

concentration.

Mixing: Vortex the solution until the PU139 is completely dissolved. Gentle warming in a

water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up

to one month or -80°C for up to six months.[1]

Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling

PU139 from receipt to disposal.
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PU139 Handling and Disposal Workflow

Preparation

Handling

Storage

Disposal

Receive PU139

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Prepare Well-Ventilated Workspace

Weigh PU139

Handle Spills:
- Sweep Solid

- Place in Closed Container

In case of spillPrepare Solution (e.g., in DMSO)

Store Solid:
- Tightly Closed

- Dry & Ventilated
- Freezer for Long-Term

If not for immediate use

Perform Experiment
Store Solution:

- -20°C (1 month)
- -80°C (6 months)

For stock solutions

Dispose of Waste:
- Contaminated Materials

- Unused Compound

Approved Waste Disposal Plant

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1678330?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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